(3-(Isobutylsulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone

Specification

• CAS No.: 1797885-52-9
• Molecular Formula: C12H17NO3S2
• Molecular Weight: 287.39
• IUPAC Name: [3-(2-methylpropylsulfonyl)azetidin-1-yl]-thiophen-3-ylmethanone
• Standard InChI: InChI=1S/C12H17NO3S2/c1-9(2)8-18(15,16)11-5-13(6-11)12(14)10-3-4-17-7-10/h3-4,7,9,11H,5-6,8H2,1-2H3
• Standard InChI Key: LHBNUIVDHNCEOD-UHFFFAOYSA-N
• SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)C2=CSC=C2

Introduction

(3-(Isobutylsulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone is a complex organic compound belonging to the class of azetidines, which are cyclic amines. This compound features a thiophene ring and an isobutylsulfonyl group, indicating its potential utility in various chemical and pharmaceutical applications, particularly in medicinal chemistry.

Chemical Formula and Molecular Weight

• Chemical Formula: C₁₂H₁₇NO₃S₂

• Molecular Weight: 287.4 g/mol

Key Structural Features

• The compound includes an azetidine ring, a thiophene ring, and an isobutylsulfonyl group.

• These structural elements contribute to its potential biological activity and chemical reactivity.

Synthesis

The synthesis of (3-(Isobutylsulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone typically involves multi-step organic reactions. These steps may include the formation of the azetidine ring followed by the introduction of the thiophene and isobutylsulfonyl moieties. The synthesis requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.

Comparison with Related Compounds

Other compounds featuring azetidine and thiophene moieties, such as (3-(Isobutylsulfonyl)azetidin-1-yl)(thiophen-2-yl)methanone, also show potential in medicinal chemistry. These compounds are synthesized through similar multi-step processes and are being researched for their therapeutic potential.